[(7S,8S)-7-Benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate
[(7S,8S)-7-Benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate
Brand Name:
Vulcanchem
CAS No.:
57405-00-2
VCID:
VC0121270
InChI:
InChI=1S/C34H24O4/c35-33(23-8-3-1-4-9-23)37-29-19-18-26-27-17-16-22-13-7-12-21-14-15-25(31(27)30(21)22)20-28(26)32(29)38-34(36)24-10-5-2-6-11-24/h1-17,20,29,32H,18-19H2/t29-,32-/m0/s1
SMILES:
C1CC2=C(C=C3C=CC4=C5C3=C2C=CC5=CC=C4)C(C1OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7
Molecular Formula:
C34H24O4
Molecular Weight:
496.5 g/mol
[(7S,8S)-7-Benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate
CAS No.: 57405-00-2
Reference Standards
VCID: VC0121270
Molecular Formula: C34H24O4
Molecular Weight: 496.5 g/mol
![[(7S,8S)-7-Benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate - 57405-00-2](/images/no_structure.jpg)
| CAS No. | 57405-00-2 |
|---|---|
| Product Name | [(7S,8S)-7-Benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate |
| Molecular Formula | C34H24O4 |
| Molecular Weight | 496.5 g/mol |
| IUPAC Name | [(7S,8S)-7-benzoyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] benzoate |
| Standard InChI | InChI=1S/C34H24O4/c35-33(23-8-3-1-4-9-23)37-29-19-18-26-27-17-16-22-13-7-12-21-14-15-25(31(27)30(21)22)20-28(26)32(29)38-34(36)24-10-5-2-6-11-24/h1-17,20,29,32H,18-19H2/t29-,32-/m0/s1 |
| Standard InChIKey | UVSLXJSTZCHCPR-NYDCQLBNSA-N |
| Isomeric SMILES | C1CC2=C(C=C3C=CC4=C5C3=C2C=CC5=CC=C4)[C@@H]([C@H]1OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7 |
| SMILES | C1CC2=C(C=C3C=CC4=C5C3=C2C=CC5=CC=C4)C(C1OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7 |
| Canonical SMILES | C1CC2=C(C=C3C=CC4=C5C3=C2C=CC5=CC=C4)C(C1OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7 |
| PubChem Compound | 10885549 |
| Last Modified | Nov 11 2021 |
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